6-Chloro-imidazo[1,2-a]pyridine-2-carboxylic acid hydrobromide

• IUPAC Name: 6-chloroimidazo[1,2-a]pyridine-2-carboxylic acid;hydrobromide
• InChI: InChI=1S/C8H5ClN2O2.BrH/c9-5-1-2-7-10-6(8(12)13)4-11(7)3-5;/h1-4H,(H,12,13);1H
• InChI Key: BBVSMZQXSFUQHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1Cl)C(=O)O.Br
• Molecular Formula: C8H6BrClN2O2
• Molecular Weight: 277.50 g/mol

Description

6-Chloro-imidazo[1,2-a]pyridine-2-carboxylic acid is a commercially available compound that has been used as a fluorescent probe for monitoring pH value (3.0–7.0). The probe has high selectivity and sensitivity, brilliant reversibility, and an extremely short response time.

Molecular Structure Analysis

The molecular structure of 6-Chloro-imidazo[1,2-a]pyridine-2-carboxylic acid is characterized by a nitrogen bridgehead heterocycle. This structure has been widely used in medical chemistry and biochemistry because of its extensive biological and pharmacological activities.

Chemical Reactions Analysis

6-Chloro-imidazo[1,2-a]pyridine-2-carboxylic acid has been used as a fluorescent probe for monitoring pH changes. It has high selectivity and sensitivity, brilliant reversibility, and an extremely short response time.

Scientific Research Applications

Fluorescent Probing for pH Monitoring

. It exhibits high selectivity and sensitivity, along with brilliant reversibility and an extremely short response time. This makes it an invaluable tool for real-time imaging of pH changes in biological systems like yeast.

Biological and Pharmacological Research

. They serve as key components in the development of new therapeutic agents and diagnostic tools.

Intracellular Ion Detection

. Their excellent optical properties make them suitable for bioimaging applications, contributing to our understanding of cellular processes.

Autophagy Monitoring

. This application is crucial for studying cellular homeostasis and diseases related to autophagy dysfunction.

Anti-Tuberculosis Drug Development

Imidazo[1,2-a]pyridine analogues, including those derived from 6-Chloro-imidazo[1,2-a]pyridine, have shown promise in the treatment of tuberculosis. , indicating potential as anti-TB agents.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridine analogues have been recognized for their wide range of applications in medicinal chemistry . They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .

Mode of Action

Imidazo[1,2-a]pyridine analogues have been studied for their structure–activity relationship and mode-of-action .

Biochemical Pathways

Imidazo[1,2-a]pyridine analogues have been used in the development of anti-tb compounds .

Pharmacokinetics

It is noted that q203, an imidazo[1,2-a]pyridine analogue, displayed pharmacokinetic and safety profiles compatible with once-daily dosing .

Result of Action

It is noted that treatment with q203, an imidazo[1,2-a]pyridine analogue, resulted in a significant reduction of bacterial load in an acute tb mouse model .

Safety and Hazards

While specific safety and hazard information for 6-Chloro-imidazo[1,2-a]pyridine-2-carboxylic acid hydrobromide was not found, it’s important to handle all chemicals with care. Avoid breathing dust and contact with skin and eyes. Wear protective clothing, gloves, safety glasses, and a dust respirator.

Future Directions

The future directions of 6-Chloro-imidazo[1,2-a]pyridine-2-carboxylic acid research could involve its further use as a fluorescent probe for monitoring pH changes. Its high selectivity and sensitivity make it a promising tool for this purpose.